Cas no 876316-29-9 (1,3,2-Dioxaborolane,2-[3-(2-furanyl)phenyl]-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane,2-[3-(2-furanyl)phenyl]-4,4,5,5-tetramethyl-
• CAS No: 876316-29-9
• MF: C₁₆H₁₉BO₃
• MW: 270.131264925003
• CID: 719549
• PubChem ID: 18525789
• Update Time: 2025-09-19

1,3,2-Dioxaborolane,2-[3-(2-furanyl)phenyl]-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane,2-[3-(2-furanyl)phenyl]-4,4,5,5-tetramethyl-
• 2-[3-(2-Furyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[3-(furan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-(Fur-2-yl)benzeneboronic acid pinacol ester
• JPFZIURVDQSAED-UHFFFAOYSA-N
• AKOS025293749
• 876316-29-9
• 2-[3-(2-Furyl)phenyl]-4,4,5,5,-tetramethyl-1,3,2-dioxaborolane
• FT-0702607
• (3-(2-furyl)phenyl)boronic acid pinacol ester
• SCHEMBL2056063
• DTXSID90594544
• 2-(3-(Furan-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• PS-9693
• 3-(Fur-2-yl)benzeneboronic acid, pinacol ester

• Inchi： 1S/C16H19BO3/c1-15(2)16(3,4)20-17(19-15)13-8-5-7-12(11-13)14-9-6-10-18-14/h5-11H,1-4H3
• InChI Key： JPFZIURVDQSAED-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C3=CC=CO3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 270.14300
• Monoisotopic Mass: 270.1427246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6Ų

Experimental Properties

• Density: 1.09
• Melting Point: 51 °C
• Boiling Point: 385.7°C at 760 mmHg
• Flash Point: 187.1°C
• Refractive Index: 1.533
• PSA: 31.60000
• LogP: 3.24580

1,3,2-Dioxaborolane,2-[3-(2-furanyl)phenyl]-4,4,5,5-tetramethyl- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：